Cas no 1256360-38-9 (2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester)

• Product Name: 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester
• CAS No: 1256360-38-9
• MF: C₁₇H₂₅BFNO₂
• MW: 305.195308446884
• MDL: MFCD17214292
• CID: 1024451
• PubChem ID: 53217262
• Update Time: 2025-10-30

2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)pyrrolidine
• 1-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]pyrrolidine
• E77889
• 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester
• DTXSID30682358
• A890072
• DB-346983
• Pyrrolidine, 1-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
• 1-{[2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine
• BS-19911
• MFCD17214292
• CS-0174106
• 2-Fluoro-3-pyrrolidinomethylphenylboronic acid pinacol ester
• AKOS015999769
• 1256360-38-9

• MDL： MFCD17214292
• Inchi： 1S/C17H25BFNO2/c1-16(2)17(3,4)22-18(21-16)14-9-7-8-13(15(14)19)12-20-10-5-6-11-20/h7-9H,5-6,10-12H2,1-4H3
• InChI Key： QNJZSSCPNOKEAJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)CN1CCCC1

Computed Properties

• Exact Mass: 305.19600
• Monoisotopic Mass: 305.1962374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 2.65860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester

Professional Introduction to 2-Fluoro-3-pyrrolidinomethylphenylboronic Acid, Pinacol Ester (CAS No. 1256360-38-9)

2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester (CAS No. 1256360-38-9) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative is particularly valued for its role as an intermediate in the synthesis of various bioactive molecules, including therapeutic agents targeting complex diseases. The unique structural features of this compound, such as the presence of a fluoro substituent and a pyrrolidinomethyl group, contribute to its versatility and efficacy in medicinal chemistry applications.

The< strong>fluoro moiety in the molecular structure of 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester, is a key feature that enhances its pharmacological properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In recent years, the incorporation of fluorine into pharmaceutical compounds has been extensively studied due to its profound impact on molecular interactions and drug efficacy. The fluoro substituent in this compound likely contributes to improved binding to biological targets, thereby increasing the therapeutic potential of derivatives synthesized from it.

The pyrrolidinomethyl group in the compound's name is another critical structural element that influences its chemical behavior and biological activity. Pyrrolidine derivatives are widely recognized for their role in drug design due to their ability to mimic natural amino acid structures and interact with biological macromolecules. The presence of this group in 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester, suggests that it may be useful in developing drugs that require specific interactions with proteins or enzymes. This feature makes it a valuable building block for the synthesis of novel therapeutic agents.

Boronic acids are a class of compounds that have been extensively explored in medicinal chemistry due to their reactivity and ability to form stable complexes with other molecules. The pinacol ester form of this boronic acid derivative enhances its stability and solubility, making it more suitable for various synthetic applications. Boronic acids are particularly interesting because they can participate in reversible coordination with metal ions and other organic molecules, which is a key property in drug design and development.

In recent years, there has been growing interest in the use of 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester as a key intermediate in the synthesis of targeted therapies. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in cancer metabolism. The combination of the fluoro and pyrrolidinomethyl groups provides a unique scaffold that can be modified to enhance binding affinity and selectivity towards disease-causing targets. These modifications have led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also explored the use of this compound in the development of small-molecule drugs for neurological disorders. The ability of boronic acid derivatives to cross the blood-brain barrier has made them attractive candidates for treating central nervous system (CNS) diseases. Researchers have leveraged the structural features of 2-Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester to design molecules that interact with neurotransmitter receptors or ion channels, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester. Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester have also seen significant advancements. Modern synthetic routes leverage catalytic processes and green chemistry principles to improve yield and reduce waste. These innovations not only make the production of this compound more sustainable but also more cost-effective, which is crucial for large-scale pharmaceutical applications. Fluoro-3-pyrrolidinomethylphenylboronic acid, pinacol ester(CAS No. 1256360-38-9) is a versatile and highly valuable chemical compound with broad applications in pharmaceutical research and drug development. Its unique structural features, including the presence of a fluoro substituent and a pyrrolidinomethyl group, make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound underscores its importance as a building block for innovative therapeutic agents.